Cas no 1147775-60-7 (N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
• CAS No: 1147775-60-7
• MF: C₁₈H₁₇ClN₂O₃S
• MW: 376.857182264328
• CID: 6329352
• PubChem ID: 39872624
• Update Time: 2025-06-14

N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
• Z394738158
• (E)-N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethenesulfonamide
• EN300-26595960
• 1147775-60-7

• Inchi： 1S/C18H17ClN2O3S/c19-16-9-8-15(21-11-4-7-18(21)22)13-17(16)20-25(23,24)12-10-14-5-2-1-3-6-14/h1-3,5-6,8-10,12-13,20H,4,7,11H2/b12-10+
• InChI Key： UCNNRPVBRWOXAH-ZRDIBKRKSA-N
• SMILES： ClC1C=CC(=CC=1NS(/C=C/C1C=CC=CC=1)(=O)=O)N1C(CCC1)=O

Computed Properties

• Exact Mass: 376.0648413g/mol
• Monoisotopic Mass: 376.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide

Research Brief on N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide (CAS: 1147775-60-7)

N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide (CAS: 1147775-60-7) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and pyrrolidinone moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide involves a multi-step process, starting with the preparation of the key intermediate, 2-chloro-5-(2-oxopyrrolidin-1-yl)aniline. Subsequent sulfonylation with 2-phenylethene-1-sulfonyl chloride yields the target compound. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies. The structural features of this molecule, including the chloro-substituted phenyl ring and the sulfonamide linker, are critical for its bioactivity.

In vitro studies have demonstrated that N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, making it a potential candidate for the development of anti-inflammatory agents. Additionally, its ability to disrupt PPIs has been explored in the context of cancer therapy, where it has shown efficacy in inhibiting the interaction between certain oncogenic proteins.

Recent preclinical evaluations have further highlighted the therapeutic potential of this compound. In animal models of inflammation and cancer, N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide demonstrated significant efficacy in reducing disease progression with a favorable pharmacokinetic profile. Its ability to penetrate the blood-brain barrier also opens up possibilities for its use in neurological disorders. However, further studies are needed to assess its long-term safety and toxicity.

In conclusion, N-[2-chloro-5-(2-oxopyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide (CAS: 1147775-60-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable candidate for further development. Ongoing research aims to optimize its pharmacokinetic properties and explore its therapeutic potential in a broader range of diseases. This compound exemplifies the innovative approaches being pursued in the search for novel therapeutics.